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Compound of Interest

Compound Name: Fmoc-D-Val-OH

Cat. No.: B557601 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount to both personal safety and the integrity of experimental

outcomes. This document provides essential, immediate safety and logistical information for

the handling and disposal of Fmoc-D-Val-OH, a commonly used amino acid derivative in

peptide synthesis.

Personal Protective Equipment (PPE)
When handling Fmoc-D-Val-OH, appropriate personal protective equipment should be worn to

minimize exposure and ensure a safe laboratory environment.[1][2] The following table

summarizes the recommended PPE.
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Body Part PPE Item Specification Purpose

Eyes Safety Glasses
ANSI Z87.1 compliant,

with side shields

Protects against

splashes and airborne

particles.

Face Shield
Worn over safety

glasses

Recommended when

a significant splash

hazard exists.

Hands
Disposable Nitrile

Gloves

Standard laboratory

grade

Provides initial

protection against

chemical contact.[1][3]

[4]

Body Laboratory Coat Long-sleeved

Protects skin and

personal clothing from

contamination.

Respiratory Dust Mask
N95 (US) or P1 (EN

143)

Use when handling

the powder form to

avoid inhalation.[1][3]

Feet Closed-toe Shoes
Made of a non-porous

material

Protects feet from

spills and falling

objects.

Hazard Identification and Safety Precautions
While some sources indicate that Fmoc-D-Val-OH is not classified as a hazardous substance,

it is crucial to handle all chemicals with care.[3][4] According to aggregated GHS information,

potential hazards may include skin irritation, serious eye irritation, and respiratory irritation.[5]

Therefore, it is essential to avoid contact with skin and eyes and to prevent the formation of

dust and aerosols.[4] Always work in a well-ventilated area, preferably in a fume hood,

especially when handling the solid compound.[4]

First Aid Measures:
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If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek medical attention.[4]

In case of skin contact: Immediately wash off with soap and plenty of water.[3][4]

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[4]

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[4]

Operational Plan: Step-by-Step Handling
Preparation: Before handling, ensure the work area is clean and uncluttered. Have all

necessary equipment, including PPE and waste containers, readily available.

Weighing: When weighing the solid Fmoc-D-Val-OH, perform this task in a fume hood to

minimize inhalation of any dust particles. Use appropriate tools to handle the material,

avoiding direct contact.

Dissolving: When preparing solutions, slowly add the solid to the solvent to avoid splashing.

Fmoc-D-Val-OH is soluble in solvents like DMF (Dimethylformamide) or NMP (N-Methyl-2-

pyrrolidone).[5]

Reaction: During its use in peptide synthesis or other reactions, maintain all safety

precautions, including working in a well-ventilated area and wearing appropriate PPE.

Post-Handling: After handling, thoroughly clean the work area and any equipment used.

Wash hands and any exposed skin.

Disposal Plan
All waste containing Fmoc-D-Val-OH, whether in solid or dissolved form, should be treated as

chemical waste.

Segregation: Collect all waste containing this compound in a designated, properly labeled,

and sealed waste container. Do not mix with other incompatible waste streams.
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Labeling: The waste container must be clearly labeled with its contents, including the full

chemical name and any solvents used.

Storage: Store the waste container in a designated, well-ventilated, and secure area, away

from incompatible materials.

Disposal: Dispose of the chemical waste through your institution's hazardous waste

management program, following all local, state, and federal regulations. Do not dispose of it

down the drain or in regular trash.[4] Contaminated gloves and other disposable materials

should also be disposed of as chemical waste.[3][4]

Workflow for Handling and Disposal of Fmoc-D-Val-
OH
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Caption: Workflow for the safe handling and disposal of Fmoc-D-Val-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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